Cas no 887777-20-0 (Ethyl 5-(aminomethyl)-1H-pyrrole-2-carboxylate)

• Product name: Ethyl 5-(aminomethyl)-1H-pyrrole-2-carboxylate
• CAS No: 887777-20-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 1084367
• PubChem ID: 69299007

Ethyl 5-(aminomethyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-1H-pyrrole-2-carboxylate
• 5-aminomethyl-1h-pyrrole-2-carboxylic acid ethyl ester
• SCHEMBL5065716
• 887777-20-0
• YXEVGFXVSKGQPG-UHFFFAOYSA-N

• Inchi： InChI=1S/C8H12N2O2/c1-2-12-8(11)7-4-3-6(5-9)10-7/h3-4,10H,2,5,9H2,1H3
• InChI Key： YXEVGFXVSKGQPG-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=C(N1)CN

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68.1Ų